Cas no 2411195-20-3 (2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide)

• Product Name: 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide
• CAS No: 2411195-20-3
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 5850404
• PubChem ID: 146086108
• Update Time: 2025-05-25

2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2411195-20-3
• Z1562148317
• EN300-7560516
• 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide

• Inchi： 1S/C11H13Cl2NO2/c1-7(12)11(15)14(2)8-4-5-10(16-3)9(13)6-8/h4-7H,1-3H3
• InChI Key： KEURMAWSRJGBJV-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)C1C=CC(=C(C=1)Cl)OC)=O

Computed Properties

• Exact Mass: 261.0323340g/mol
• Monoisotopic Mass: 261.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide

Introduction to 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide (CAS No. 2411195-20-3)

2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide, identified by its Chemical Abstracts Service (CAS) number 2411195-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive investigation for potential therapeutic applications.

The molecular structure of 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide features a chlorinated aromatic ring system coupled with an amide functional group, which is a common motif in many bioactive molecules. The presence of multiple chlorine atoms and a methoxy substituent on the aromatic ring enhances its lipophilicity and interaction with biological targets, making it an attractive scaffold for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide has been studied for its potential role as an intermediate in the synthesis of novel compounds with pharmacological properties. Its structural features suggest that it may interact with enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammatory disorders.

One of the most compelling aspects of 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide is its versatility in medicinal chemistry. Researchers have explored its derivatives to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications to the amide group or the aromatic ring have led to compounds with improved solubility and metabolic stability, crucial factors for drug efficacy and safety.

Recent studies have highlighted the compound's potential in preclinical models of inflammation and pain management. The chloro and methoxy substituents are known to modulate electronic properties and hydrogen bonding capabilities, which can influence receptor binding affinity. Additionally, the propanamide side chain provides a flexible region that can be tailored to optimize interactions with biological targets.

The synthesis of 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide involves multi-step organic reactions, including chlorination, methylation, and condensation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The efficiency of these synthetic routes is crucial for large-scale production and cost-effective drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide to its target proteins. These studies provide insights into key interactions such as hydrogen bonds, hydrophobic contacts, and electrostatic interactions, guiding the design of more potent derivatives.

The compound's pharmacokinetic profile is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to assess its suitability for clinical development. Factors such as bioavailability and half-life are critical determinants of a drug's efficacy and dosing regimen.

In conclusion, 2-Chloro-N-(3-chloro-4-methoxyphenyl)-N-methylpropanamide (CAS No. 2411195-20-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.